Cas no 101670-69-3 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-butylhydrazide)

• Product name: 3-Isoxazolecarboxylicacid, 5-methyl-, 2-butylhydrazide
• CAS No: 101670-69-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 199651
• PubChem ID: 58714

3-Isoxazolecarboxylicacid, 5-methyl-, 2-butylhydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-methyl-, 2-butylhydrazide
• N'-butyl-5-methyl-1,2-oxazole-3-carbohydrazide
• 1-Butyl-2-< 5-Methyl-3-isoxazolylcarbonyl> -hydrazin
• 1-n-Butyl-2-(5-methyl-3-isoxazolylcarbonyl)hydrazine
• 5-Methyl-3-isoxazolecarboxylic acid 2-butylhydrazide
• 5-methyl-isoxazole-3-carboxylic acid N'-butyl-hydrazide
• AC1L1PLS
• BRN 0780041
• LS-86611
• 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-BUTYLHYDRAZIDE
• 101670-69-3
• DTXSID80144113

• Inchi： InChI=1S/C9H15N3O2/c1-3-4-5-10-11-9(13)8-6-7(2)14-12-8/h6,10H,3-5H2,1-2H3,(H,11,13)
• InChI Key： XUZKNMCMPDHWIY-UHFFFAOYSA-N
• SMILES： CCCCNNC(C1=NOC(C)=C1)=O

Computed Properties

• Exact Mass: 197.11655
• Monoisotopic Mass: 197.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.093
• Boiling Point: 308.9°Cat760mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.494
• PSA: 67.16
• LogP: 1.79930